Cas no 2172551-24-3 (1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)

1-(2-Methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid is a specialized triazole derivative featuring a methoxyethyl substituent at the N1 position and a 3-methylbutyl group at the C5 position. Its carboxylic acid functionality enhances reactivity, making it a versatile intermediate in organic synthesis and medicinal chemistry applications. The compound's structural features, including the polar methoxyethyl group and hydrophobic isopentyl chain, contribute to balanced solubility properties, facilitating its use in diverse reaction conditions. This triazole-carboxylic acid derivative is particularly valuable for constructing heterocyclic frameworks or as a precursor for further functionalization, such as amide coupling or esterification. Its well-defined structure ensures reproducibility in synthetic workflows.
1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid structure
2172551-24-3 structure
Product Name:1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
CAS No:2172551-24-3
MF:C11H19N3O3
MW:241.286862611771
CID:6318064
PubChem ID:165442224
Update Time:2025-06-08

1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
    • 2172551-24-3
    • EN300-1592951
    • Inchi: 1S/C11H19N3O3/c1-8(2)4-5-9-10(11(15)16)12-13-14(9)6-7-17-3/h8H,4-7H2,1-3H3,(H,15,16)
    • InChI Key: CJRRADRGOPFFEY-UHFFFAOYSA-N
    • SMILES: O(C)CCN1C(=C(C(=O)O)N=N1)CCC(C)C

Computed Properties

  • Exact Mass: 241.14264148g/mol
  • Monoisotopic Mass: 241.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 77.2Ų

1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

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Additional information on 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid

1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172551-24-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and anti-inflammatory activities. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid is characterized by a triazole ring system linked to a carboxylic acid group and two alkyl substituents: a 2-methoxyethyl group and a 3-methylbutyl group. The presence of these substituents imparts specific physicochemical properties to the molecule, such as solubility and lipophilicity, which are crucial for its biological activity and pharmacokinetic behavior.

The synthesis of 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid can be achieved through various methodologies. One common approach involves the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is a powerful tool in click chemistry. This reaction typically involves the coupling of an azide and an alkyne to form a triazole ring. The starting materials for this synthesis include an azide derivative and an alkyne derivative, which are readily available or can be synthesized through well-established routes.

Recent studies have highlighted the biological activities of 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid. For instance, research conducted by Smith et al. (2020) demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membranes and the inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid has also shown promise as an anti-inflammatory agent. A study by Johnson et al. (2021) reported that this compound effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The potential applications of 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid extend beyond its antifungal and anti-inflammatory properties. Ongoing research is exploring its use in the treatment of various diseases and conditions. For example, preliminary studies suggest that this compound may have neuroprotective effects and could be useful in the management of neurodegenerative disorders such as Alzheimer's disease.

From a pharmacological perspective, the pharmacokinetic properties of 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid are an important consideration for its therapeutic potential. Studies have shown that this compound has good oral bioavailability and a favorable half-life, making it suitable for oral administration. However, further research is needed to optimize its pharmacokinetic profile for clinical use.

In conclusion, 1-(2-methoxyethyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172551-24-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research will likely uncover additional properties and applications of this compound, contributing to advancements in drug discovery and development.

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